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Compound of Interest |

Compound Name: 5-Thiazolecarboxaldehyde
CAS No.: 1003-82-3
Cat. No.: B1173612
Get Quote
. J

CAS Number: 1003-32-3 Formula: CaHsNOS Molecular Weight: 113.14 g/mol [1][2][3][4][5]

Part 1: Core Directive & Operational Context[1][3]

This guide is engineered for researchers and safety officers requiring immediate, actionable
protocols for the disposal of 5-Thiazolecarboxaldehyde. Unlike generic organic waste, this
compound presents specific challenges due to its heterocyclic sulfur and nitrogen content and
its aldehyde functionality, which is prone to autoxidation.

The Expert Insight: The primary error in disposing of thiazole derivatives is treating them as
standard "non-halogenated organic waste." Because 5-Thiazolecarboxaldehyde releases
sulfur oxides (SOx) and nitrogen oxides (NOx) upon combustion, it requires incineration in
facilities equipped with wet gas scrubbers.[1] Furthermore, as an aldehyde, it poses a potential
peroxide/acid formation risk if stored improperly in waste containers over long periods.

Part 2: Hazard Profiling & Safety Data[1][3]

Before initiating disposal, you must validate the hazard profile to select the correct Personal
Protective Equipment (PPE) and waste stream.
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ble 1: | Identification & Physicochemical

Parameter

Specification

Operational Implication

Physical State

Solid (Low melting point: ~74-
78°C)

May liquefy in hot storage;
requires leak-proof secondary

containment.[1][3]

Flash Point

~98°C (Closed Cup)

Classified as Combustible, not
Flammable (DOT), but treated
as flammable in most waste

streams.

Reactivity

Air-sensitive (Aldehyde)

Do not store in waste
containers with strong
oxidizers (e.g., Nitric acid,
Peroxides).[1] Risk of

exothermic oxidation.[1]

Toxicity

Acute Tox. 4 (Oral), Irritant

H302, H315, H319, H335.[6]
Dust inhalation is the primary
exposure vector during solid

waste transfer.

Combustion Products

CO, COz, NOx, SOx

Mandatory: Waste stream
must be approved for sulfur-

containing organics.[1]

Part 3: Disposal Workflow & Decision Logic

The following decision tree illustrates the logical flow for categorizing and disposing of 5-

Thiazolecarboxaldehyde. This ensures the material ends up in the correct incineration path

(High-BTU with scrubbing) rather than a standard solvent recovery line where sulfur is a

contaminant.[1]
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Waste Generation:
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Figure 1: Logical decision tree for assigning waste streams based on physical state and solvent
composition.[1][3]

Part 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Waste
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Use this for expired shelf-stock or surplus solid reagent.[1][3]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.[1]

e Transfer:
o Perform all transfers inside a chemical fume hood to capture dust.[1]

o Do not use metal spatulas if the substance appears degraded (liquefied/discolored), as
metal ions can catalyze further decomposition. Use plastic or glass.[1]

e Labeling (Critical):
o Label as "Hazardous Waste - Solid Organic."[1][3]
o Explicitly list: "5-Thiazolecarboxaldehyde."
o Add Warning Tag: "Contains Sulfur/Nitrogen - Incinerate Only."

o Sealing: Ensure the lid is tight. Wrap the cap with Parafilm if the container will be stored for
>1 week to prevent oxygen ingress (autoxidation).

Protocol B: Disposal of Reaction Mixtures (Liquid)

Use this for mother liquors or reaction byproducts.[1][3]
e Segregation:

o Do NOT mix with oxidizing acids (Nitric, Chromic) or peroxides.

o Check if your solvent is halogenated (DCM) or non-halogenated (Acetone, Ethyl Acetate).
e Quenching (If reactive intermediates are present):

o If the aldehyde was part of a reductive amination or oxidation reaction, ensure the
reducing/oxidizing agents are fully quenched before adding to the waste bottle.

o Bulking:
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o Pour into the appropriate "Organic Solvent Waste" carboy (Halogenated or Non-
Halogenated).

o Log the addition: You must write "5-Thiazolecarboxaldehyde" and the approximate
volume/mass on the waste tag.[1] This is vital for the waste contractor to adjust burner
parameters for sulfur content.

Protocol C: Emergency Spill Response

Immediate actions for benchtop spills.

o Evacuate & Ventilate: Clear the immediate area.[1][7][8] The compound is a respiratory
irritant.

o PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If dust is airborne,
use an N95 or P100 respirator.

e Containment:

o Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste
bag.

o Liquids/Solutions: Cover with an inert absorbent (Vermiculite or Sand).[1] Do not use
combustible absorbents like sawdust if strong oxidizers are also present.[1]

» Decontamination: Scrub the surface with a soap/water solution.[1] The aldehyde is slightly
soluble in water; a surfactant helps lift it.

» Disposal: Place all cleanup materials into a sealed bag, label as "Hazardous Waste Debris
(Contaminated with Thiazolecarboxaldehyde),” and process via Protocol A.

Part 5: Scientific Rationale & Regulatory
Compliance[1][3]
Why Specific Handling?

e SOx/NOx Generation: Upon incineration, the thiazole ring cleaves to form Sulfur Dioxide (
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) and Nitrogen Oxides (

). Standard solvent recycling facilities often reject high-sulfur streams because they poison
catalysts or exceed emission permits.[1] By labeling "Contains Sulfur,” you ensure the waste
goes to a facility with flue gas desulfurization.

o Autoxidation: Aldehydes (

) slowly oxidize in air to carboxylic acids (

).[1][3] While 5-Thiazolecarboxylic acid is stable, the intermediate peracids can be reactive.
[1] Keeping waste containers sealed minimizes this risk.[1]

Regulatory Codes (RCRA - USA)

o Characteristic Waste: While 5-Thiazolecarboxaldehyde is not explicitly P- or U-listed, it
typically falls under Ignitable (D001) if in flammable solvent, or is regulated under the
"General Duty Clause" for toxicity.[1]

e Waste Code Assignment:
o If pure/solid: Assign state-specific codes for "Toxic Organic Solid."[1][3]

o If in solvent: Assign codes based on the solvent (e.g., FOO3 for Acetone, FO02 for DCM).

References
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e U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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